Cas no 372190-35-7 (4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole)

4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole is a fluorinated pyrazole derivative with a reactive chloromethyl group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural features, including the fluorophenyl and phenyl substituents, contribute to its potential as a building block for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The chloromethyl group allows for further functionalization, enabling the introduction of additional pharmacophores or linkers. This compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations, offering utility in medicinal chemistry and material science applications. Its purity and well-defined structure ensure reproducibility in research settings.

4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole structure

372190-35-7 structure

Product Name:4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole

CAS No:372190-35-7

MF:C₁₆H₁₂ClFN₂

MW:286.731286048889

MDL:MFCD02705922

CID:1482706

PubChem ID:2319520

Update Time:2025-06-11

4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-(chloromethyl)-3-(4-fluorophenyl)-1-phenyl-
- Z56787658
- 4-(chloromethyl)-3-(4-fluorophenyl)-1-phenylpyrazole
- 372190-35-7
- MFCD02705922
- AKOS001010468
- 4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole
- MDL： MFCD02705922
- Inchi： 1S/C16H12ClFN2/c17-10-13-11-20(15-4-2-1-3-5-15)19-16(13)12-6-8-14(18)9-7-12/h1-9,11H,10H2
- InChI Key： UIFFYRSLDFCXKP-UHFFFAOYSA-N
- SMILES： ClCC1=CN(C2C=CC=CC=2)N=C1C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 286.06746
Monoisotopic Mass: 286.0673042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C650935-25mg	4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7		25mg	$ 70.00	2022-06-06
TRC	C650935-50mg	4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7		50mg	$ 95.00	2022-06-06
TRC	C650935-250mg	4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7		250mg	$ 340.00	2022-06-06
OTAVAchemicals	1299076-1000MG	4-(chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7	95%	1g	$288	2023-06-29
OTAVAchemicals	1299076-2500MG	4-(chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7	95%	2500MG	$506	2023-06-29
A2B Chem LLC	AO84441-1000mg	4-(chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7	95%	1000mg	$520.00	2024-04-20
A2B Chem LLC	AO84441-2500mg	4-(chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7	95%	2500mg	$763.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1627010-1g	4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7	98%	1g	￥4313.00	2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1627010-2.5g	4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole	372190-35-7	98%	2.5g	￥8736.00	2024-05-16

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Additional information on 4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole

4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole: A Comprehensive Overview

4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole, also known by its CAS number 372190-35-7, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, material synthesis, and advanced chemical engineering.

The molecular structure of 4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a chloromethyl group at position 4, a fluorophenyl group at position 3, and a phenyl group at position 1. These substituents contribute to the compound's electronic properties, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The presence of the chloromethyl group in 4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole enables it to act as a potential building block for synthesizing bioactive molecules. For instance, researchers have explored its use in developing anti-inflammatory agents and anticancer drugs due to its ability to interact with specific biological targets.

In addition to its medicinal applications, this compound has shown promise in materials science. The fluorophenyl and phenyl substituents enhance the compound's stability and electronic conductivity, making it a candidate for use in organic electronics and advanced materials. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of high-performance polymers and composites.

The synthesis of 4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

From an environmental perspective, understanding the toxicity and biodegradation of 4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole is crucial for its safe handling and application. Recent toxicological studies have indicated that while the compound exhibits moderate toxicity under certain conditions, its environmental impact can be minimized through proper waste management practices.

In conclusion, 4-(Chloromethyl)-3-(4-fluorophenyl)-1-phenyl-1H-pyrazole, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methods and material science progress, this compound is expected to play an increasingly important role in both academic and industrial settings.